Cas no 121593-81-5 (2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxyethyl)amino]-1-[(4-methoxy-3-nitrophenyl)methyl]-3-methyl-)
121593-81-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxyethyl)amino]-1-[(4-methoxy-3-nitrophenyl)methyl]-3-methyl-
CAS No:121593-81-5
MF:C15H18N4O6
MW:350.326623439789
CID:208752
PubChem ID:3078521
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxyethyl)amino]-1-[(4-methoxy-3-nitrophenyl)methyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxyethyl)amino]-1-[(4-methoxy-3-nitrophenyl)methyl]-3-methyl-
- 6-(2-hydroxyethylamino)-1-[(4-methoxy-3-nitrophenyl)methyl]-3-methylpyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 6-((2-hydroxyethyl)amino)-1-((4-methoxy-3-nitrophenyl)methyl)-3-methyl-
- DTXSID90153312
- 121593-81-5
- BRN 3572566
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- Inchi: 1S/C15H18N4O6/c1-17-14(21)8-13(16-5-6-20)18(15(17)22)9-10-3-4-12(25-2)11(7-10)19(23)24/h3-4,7-8,16,20H,5-6,9H2,1-2H3
- InChI Key: GUDIAFFENVXUOX-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C=C(NCCO)N1CC1C=CC(=C(C=1)[N+](=O)[O-])OC)=O
Computed Properties
- Exact Mass: 350.12274
- Monoisotopic Mass: 350.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 128Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 578.9°Cat760mmHg
- Flash Point: 303.9°C
- Refractive Index: 1.641
- PSA: 125.25
2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxyethyl)amino]-1-[(4-methoxy-3-nitrophenyl)methyl]-3-methyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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